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Compound of Interest

Compound Name: N-Methyl-p-(o-tolylazo)aniline

Cat. No.: B090830

Introduction

N-Methyl-p-(o-tolylazo)aniline is a monoazo dye characterized by the presence of a single
azo group (-N=N-) linking an o-tolyl group to an N-methylaniline moiety.[1] Azo dyes are the
most significant class of synthetic colorants, accounting for over 60% of all dyes used in
various industries.[1] Their widespread use is attributed to their straightforward synthesis, cost-
effectiveness, and the vast range of colors achievable by modifying the aromatic structures.[2]

The synthesis of N-Methyl-p-(o-tolylazo)aniline follows the fundamental two-step reaction

sequence common to most azo dyes:

o Diazotization: A primary aromatic amine, in this case, o-toluidine (2-methylaniline), is
converted into a diazonium salt by treatment with nitrous acid at low temperatures (0-5 °C).

[3]

e Azo Coupling: The resulting diazonium salt, an electrophile, reacts with a coupling
component rich in electrons, such as N-methylaniline, through an electrophilic aromatic
substitution to form the final azo dye.[1][4]

Based on its chemical structure—a substituted p-aminoazobenzene core—N-Methyl-p-(o-
tolylazo)aniline can be classified as a disperse dye.[5] Disperse dyes are non-ionic, sparingly
soluble in water, and are primarily used for dyeing hydrophobic synthetic fibers like polyester,
nylon, and cellulose acetate.[5][6] They are applied from a fine aqueous dispersion and diffuse
into the fiber, where they are retained by physical interactions.[5]
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Key Applications

o Textile Industry: As a disperse dye, its primary application is in the coloration of synthetic
textiles, imparting shades likely in the yellow-to-orange range. The specific color depends on
the electronic properties of the substituents on the aromatic rings.[2]

o Chemical Intermediate: It can serve as a precursor for the synthesis of more complex
polyazo dyes or other specialized organic compounds.

e Research: Used in research and development to study structure-property relationships in
azo dyes, including solvatochromism, thermal stability, and photochemical properties.

Quantitative Data Summary

The following table presents typical characterization data for a synthesized monoazo dye like
N-Methyl-p-(o-tolylazo)aniline. Experimental values should be determined for each
synthesized batch.
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Parameter

Value

Notes

Compound Name

N-Methyl-p-(o-tolylazo)aniline

Molecular Formula C14H15Ns
Molecular Weight 225.29 g/mol
Yellow to Orange Crystalline ) )
Appearance ] Typical for this class of dye.
Solid
. . i To be determined
Melting Point Varies (e.g., 80-90 °C)

experimentally.

Theoretical Yield

Based on limiting reagent

Calculated from stoichiometry.

Actual Yield

75-90%

Representative range for this

reaction.

Amax (in Ethanol)

~410-430 nm

Expected absorption

maximum.

Molar Absorptivity (€)

~20,000-30,000 L mol~* cm~*

To be determined via

spectrophotometry.

Experimental Protocols

Protocol 1: Synthesis of N-Methyl-p-(o-tolylazo)aniline

This protocol details the synthesis via the diazotization of o-toluidine and subsequent coupling

with N-methylaniline.

Materials:

N-methylaniline

o-Toluidine (2-methylaniline)

Sodium Nitrite (NaNO2)

Concentrated Hydrochloric Acid (HCI)
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Sodium Acetate (CH3zCOONa)

Ethanol

Distilled Water

Ice

Part A: Diazotization of o-Toluidine

In a 250 mL beaker, combine 5.35 g (0.05 mol) of o-toluidine with 15 mL of concentrated HCI
and 50 mL of water. Stir until the amine fully dissolves, forming the hydrochloride salt.

Cool the solution to 0-5 °C in an ice-water bath with constant stirring. Some precipitation of
the salt may occur.[7]

In a separate 100 mL beaker, dissolve 3.5 g (0.051 mol) of sodium nitrite in 20 mL of water.

Slowly add the sodium nitrite solution dropwise to the cold o-toluidine hydrochloride solution
over 10-15 minutes. Maintain the temperature below 5 °C throughout the addition to prevent
the decomposition of the diazonium salt.[8]

After the addition is complete, stir the mixture for an additional 10 minutes. The resulting
clear, pale yellow solution is the diazonium salt of o-toluidine and should be kept cold and
used immediately.[1]

Part B: Azo Coupling Reaction

In a 500 mL beaker, dissolve 5.35 g (0.05 mol) of N-methylaniline in a solution of 5 mL of
concentrated HCI and 100 mL of water.

Cool this solution to 0-5 °C in an ice-water bath.

Slowly add the cold diazonium salt solution (from Part A) to the cold N-methylaniline solution
with vigorous mechanical stirring.

A brightly colored precipitate should form immediately.[7]
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» After the addition is complete, add a solution of 8 g of sodium acetate dissolved in 30 mL of
water to buffer the pH, which promotes the coupling reaction.

» Continue stirring the reaction mixture in the ice bath for 30 minutes to ensure the reaction
goes to completion.

Part C: Isolation and Purification
e Collect the solid dye product by vacuum filtration using a Blichner funnel.

e Wash the crude product on the filter with several portions of cold water to remove any
unreacted salts and acids.

e Press the solid as dry as possible on the funnel.

» For purification, recrystallize the crude product from a minimal amount of hot ethanol.
Dissolve the solid in hot ethanol and allow it to cool slowly to room temperature, then in an
ice bath to maximize crystal formation.

« Filter the purified crystals, wash with a small amount of cold ethanol, and dry in a desiccator.

o Determine the final yield, melting point, and characterize using spectroscopic methods (e.g.,
UV-Vis, FT-IR).

Visualizations

Caption: Chemical synthesis pathway for N-Methyl-p-(o-tolylazo)aniline.
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Experimental Workflow for Dye Synthesis
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Caption: Step-by-step workflow for the laboratory synthesis of the azo dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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